1-(3-Iodophenoxy)-2-nitrobenzene

• IUPAC Name: 1-(3-iodophenoxy)-2-nitrobenzene
• InChI: InChI=1S/C12H8INO3/c13-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)14(15)16/h1-8H
• InChI Key: DXASHGQFZNXTEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2=CC(=CC=C2)I
• Molecular Formula: C12H8INO3
• Molecular Weight: 341.10 g/mol

Description

The compound “1-(3-Iodophenoxy)-2-nitrobenzene” is a complex organic molecule that likely contains an iodine atom attached to a phenyl group (a ring of six carbon atoms), which is in turn attached to an oxygen atom. This structure is similar to other compounds such as “4-(3-iodophenoxy)pyridine” and "2-(3-iodophenoxy)acetic acid".

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through palladium-catalyzed reactions. For instance, aromatic polyamides have been synthesized via a heterogeneous palladium-catalyzed carbonylation and condensation of aromatic diiodides.

Scientific Research Applications

1-(3-Iodophenoxy)-2-nitrobenzene is used in a variety of scientific research applications. It is used in the study of the biochemical and physiological effects of certain compounds. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, it is used in the study of the mechanism of action of certain compounds.

Mechanism of Action

1-(3-Iodophenoxy)-2-nitrobenzene is believed to act by forming a complex with the target compound. This complex is then believed to interact with the target compound at a molecular level, resulting in a change in the target compound’s properties.
Biochemical and Physiological Effects
This compound has been used in the study of the biochemical and physiological effects of certain compounds. It has been found to have an inhibitory effect on certain enzymes, as well as an anti-inflammatory effect. It has also been found to have an effect on the production of certain hormones, such as cortisol and adrenaline.

Advantages and Limitations for Lab Experiments

1-(3-Iodophenoxy)-2-nitrobenzene has a number of advantages when used in laboratory experiments. It is relatively easy to synthesize and is soluble in organic solvents. It can also be used in a variety of scientific research applications. However, it is also important to note that it is not soluble in water and can be toxic if ingested.

Future Directions

1-(3-Iodophenoxy)-2-nitrobenzene has a number of potential future applications. One possible application is in the development of new drugs or pharmaceuticals. Additionally, it could be used in the study of the biochemical and physiological effects of certain compounds, such as hormones or enzymes. It could also be used in the synthesis of dyes or other organic compounds. Finally, it could be used in the study of the mechanism of action of certain compounds, such as in the development of new therapeutic agents.

Synthesis Methods

1-(3-Iodophenoxy)-2-nitrobenzene can be synthesized using a variety of methods. One method involves the reaction of 3-iodophenol with nitric acid in the presence of a catalytic amount of sulfuric acid. This method produces a yellow crystalline solid that is soluble in organic solvents. Another method involves the reaction of 3-iodophenol with nitrobenzene in the presence of a catalytic amount of sulfuric acid. This method produces a yellow crystalline solid that is also soluble in organic solvents.